Carboxylic acids and derivatives
Carboxylic acids and their derivatives are fundamental building blocks in organic chemistry, widely utilized in various industries including pharmaceuticals, agrochemicals, and materials science. These compounds feature a carboxyl group (-COOH) attached to an alkyl or aryl moiety, which endows them with unique chemical properties such as acidity and the ability to participate in nucleophilic acyl substitutions. Common derivatives include esters, amides, and anhydrides, each offering distinct functional groups for diverse applications. For instance, carboxylic acids can be converted into esters through esterification reactions, enhancing their solubility and reactivity in organic synthesis processes. Their versatile nature makes them indispensable in the development of drugs, polymers, surfactants, and more.

- Carboxylic acid derivatives
- Amino acids, peptides, and analogues
- Cyclopropanecarboxylic acids and derivatives
- 2-heteroaryl carboxamides
- Alpha amino acids and derivatives
- Pentacarboxylic acids and derivatives
- Histidine and derivatives
- Alpha-halocarboxylic acids and derivatives
- Dicarboxylic acids and derivatives
- D-alpha-amino acids
- Alpha amino acids
- Kainoids
- Carboxylic acids
- Acrylic acids and derivatives
- Isoleucine and derivatives
- Proline and derivatives
- Tetracarboxylic acids and derivatives
- Tricarboxylic acids and derivatives
- Aspartic acid and derivatives
- L-alpha-amino acids
- Carboxylic acid esters
- Dipeptides
- N-acyl-L-alpha-amino acids
- Asparagine and derivatives
- Alpha amino acid amides
- Oligopeptides
- Glutamic acid and derivatives
- Alpha amino acid esters
- Beta amino acids and derivatives
- N-acyl-alpha amino acids
- N-acyl-alpha amino acids and derivatives
- Leucine and derivatives
- Methyl esters
- Tyrosine and derivatives
- Hexacarboxylic acids and derivatives
- Phenylalanine and derivatives
- Peptides
- N-acetyl-2-arylethylamines
- S-sulfo-L-cysteines
- Cysteine and derivatives
- Cyclic peptides
- Enoate esters
- Primary carboxylic acid amides
- L-cysteine-S-conjugates
- Gamma amino acids and derivatives
- Hydrazinecarboxylic acids and derivatives
- Serine and derivatives
- Delta amino acids and derivatives
- Alpha-halocarboxylic acids
- Valine and derivatives
- Arginine and derivatives
- Acetohydroxamic acids
- Acetamides
- Acylals
- Alanine and derivatives
- Peroxycarboxylic acids and derivatives
- Methionine and derivatives
- Glutamine and derivatives
- Fumonisins
- N-hydroxyl-alpha-amino acids
- Amatoxins
- Secondary carboxylic acid amides
- N-carbamoyl-alpha amino acids
- Carboxylic acid salts
- Alpha-halocarboxylic acid derivatives
- N-substituted carboxylic acid imides
- Alpha-imino acid and derivatives
- Monocarboxylic acids and derivatives
- 1,2-diacyl-1-alkylhydrazines
- Alpha-amino acyl ester of carbohydrates
- Cyclopropanecarboxylic acids
- Enol esters
- Peroxycarboxylic acids
- Diacylhydrazines
- Tertiary carboxylic acid amides
- Methylcarbamates
- N-formyl-alpha amino acids
- Glycosyl-amino acids
Structure | Chemical Name | CAS | MF |
---|---|---|---|
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2-ethyl-N-methoxy-N-methylbutanamide | 158243-47-1 | C8H17NO2 |
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N-?methoxy-?N-?methyl-?3-?methyleneCyclobutanecarboxami?de | 1240725-56-7 | C8H13NO2 |
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2-Butenamide, N-methoxy-N,3-dimethyl- | 121712-53-6 | C7H13NO2 |
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N-methoxy-N,3,3-trimethylbutanamide | 626238-28-6 | C8H17NO2 |
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N-Methoxyformamide | 34005-41-9 | C2H5NO2 |
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3-bromo-N-methoxy-N-methylpropanamide | 128562-58-3 | C5H10BrNO2 |
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4,4,4-trifluoro-N-methoxy-N-methylbutanamide | 368209-86-3 | C6H10F3NO2 |
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Acetamide, N-sulfinyl- | 16767-75-2 | C2H3NO2S |
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Formamide, N-2-propynyl-N-(2-propynyloxy)- | 88759-06-2 | C7H7NO2 |
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Sodium Diformamide | 18197-26-7 | C2H2NNaO2 |
Related Literature
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Sujin Lee,Juhee Hong Soft Matter, 2016,12, 2325-2333
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Michaele J. Hardie,Ralph Torrens,Colin L. Raston Chem. Commun., 2003, 1854-1855
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Shixin Wu,Jiamin Zeng,Hong Xie,Sum Huan Ng Anal. Methods, 2016,8, 7025-7029
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Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
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